3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one

• Molecular Formula: C19H12N2O6
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxychromen-2-one
• InChI: InChI=1S/C19H12N2O6/c1-23-12-4-2-10-6-13(19(22)26-15(10)8-12)18-20-17(21-27-18)11-3-5-14-16(7-11)25-9-24-14/h2-8H,9H2,1H3
• InChI Key: KFRBBTRQCNWKSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5

Description

3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one is a complex organic compound that features a unique combination of benzodioxole, oxadiazole, and chromenone moieties

Preparation Methods

The synthesis of 3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the benzodioxole moiety: This can be achieved by reacting catechol with dihalomethanes in the presence of a base and a phase-transfer catalyst.

Synthesis of the oxadiazole ring: This involves the cyclization of appropriate hydrazides with carboxylic acids or their derivatives under dehydrating conditions.

Coupling of the chromenone ring: This step often requires the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki or Heck reactions, to link the chromenone moiety with the benzodioxole-oxadiazole intermediate.

Industrial production methods would likely involve optimization of these steps to maximize yield and purity while minimizing cost and environmental impact.

Chemical Reactions Analysis

3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents like sodium borohydride or lithium aluminum hydride, potentially yielding reduced forms of the chromenone or oxadiazole rings.

Common reagents and conditions used in these reactions include palladium catalysts for coupling reactions, strong acids or bases for cyclization, and various oxidizing or reducing agents.

Scientific Research Applications

3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly in the search for new anticancer or antimicrobial agents.

Materials Science: Its potential electronic properties could be explored for use in organic semiconductors or other advanced materials.

Biological Studies: The compound can be used as a probe to study various biological processes, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism by which 3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one exerts its effects is likely related to its ability to interact with specific molecular targets. For example, it may modulate microtubule assembly by suppressing tubulin polymerization or stabilizing microtubule structure, leading to mitotic blockade and cell apoptosis. This mechanism is similar to that of other known anticancer agents.

Comparison with Similar Compounds

Similar compounds to 3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-7-methoxy-2H-chromen-2-one include:

3-(1,3-benzodioxol-5-yl)-2-methylpropanoic acid: This compound shares the benzodioxole moiety but differs in its overall structure and applications.

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(piperidin-1-yl)prop-2-en-1-one:

1-benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles: These compounds are structurally related and have been studied for their anticancer properties.

The uniqueness of this compound lies in its combination of three distinct moieties, which may confer unique biological and chemical properties.